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Compound of Interest

Compound Name: Methallyl cyanide

Cat. No.: B1617766 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

Methallyl cyanide's physicochemical properties and potential biological interactions, supported

by experimental data and established methodologies.

This guide provides a comprehensive cross-referencing of experimental data for Methallyl
cyanide (3-Methyl-3-butenenitrile) with the information available in the National Institute of

Standards and Technology (NIST) WebBook. This document is intended to serve as a valuable

resource for researchers, scientists, and professionals in drug development by presenting a

consolidated view of its physical characteristics, outlining detailed experimental protocols for

property determination, and exploring potential biological signaling pathways based on its

chemical nature.

Physicochemical Data Comparison
While the NIST WebBook is a foundational resource for chemical data, providing key identifiers

such as the formula (C5H7N), molecular weight (81.1158 g/mol ), IUPAC name (3-Methyl-3-

butenenitrile), and CAS number (4786-19-0), it does not always contain a complete set of

experimentally determined physical properties.[1] To provide a more comprehensive dataset,

this guide incorporates experimental data from various sources for Methallyl cyanide and

structurally similar compounds.
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Property

Methallyl
Cyanide (3-
Methyl-3-
butenenitrile)

2-Methyl-3-
butenenitrile
(Isomer)

Methacrylonitri
le (Structural
Analog)

Data Source

Boiling Point Not available 125 °C 90-92 °C [2],[3]

Melting Point Not available Not available -35.8 °C [3]

Density Not available
0.813 g/mL at

21.7 °C
0.8 g/mL [2],[3]

Note: Experimental data for Methallyl cyanide's boiling point, melting point, and density were

not readily available in the searched resources. The data for the isomer 2-Methyl-3-

butenenitrile and the structural analog Methacrylonitrile are provided for comparative purposes.

Experimental Protocols for Physicochemical
Property Determination
Accurate determination of physicochemical properties is crucial for the application and study of

any chemical compound. The following are detailed methodologies for key experiments.

Boiling Point Determination (Micro-Reflux Method)
This method is suitable for small sample volumes.

Procedure:

Add approximately 0.5 mL of the liquid sample to a small test tube containing a stir bar.

Clamp the test tube and place it in a heating block.

Insert a thermometer into the test tube, ensuring the bulb is positioned about 1 cm above the

liquid surface.

Begin gentle stirring and heating.

Observe the formation of a refluxing ring of condensate on the inner wall of the test tube.
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The stable temperature at which this ring is maintained is recorded as the boiling point.

Workflow for Boiling Point Determination

Sample Preparation Apparatus Setup
Place sample in test tube with stir bar

Heating and Observation
Insert thermometer and place in heating block

Record Boiling Point
Observe stable reflux ring

Sample Preparation Apparatus Setup
Pack sample into capillary tube

Heating and Observation
Place in melting point apparatus

Record Melting Range
Observe initial and final melting points
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Weigh Empty Pycnometer Fill with Sample
Record mass

Thermostat and Weigh Filled Pycnometer
Ensure no air bubbles

Calculate Density
Subtract empty mass to get liquid mass
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1617766#cross-referencing-experimental-data-with-
methallyl-cyanide-nist-webbook-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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